Cas no 5805-27-6 (1H-Benzimidazole,2-heptadecyl-)
5805-27-6 structure
Product Name:1H-Benzimidazole,2-heptadecyl-
1H-Benzimidazole,2-heptadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-heptadecyl-
- 2-heptadecyl-1H-benzimidazole
- 2-heptadecyl-benzimidazole
- 2-Heptadecylbenzimidazole
- NS00033844
- AKOS024349851
- DTXSID4064008
- 1H-Benzimidazole, 2-heptadecyl-
- 5805-27-6
- EINECS 227-360-3
- Heptadecylbenzimidazol
- HBTSVVOLHPRTJA-UHFFFAOYSA-N
- SCHEMBL2948425
-
- Inchi: 1S/C24H40N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24-25-22-19-17-18-20-23(22)26-24/h17-20H,2-16,21H2,1H3,(H,25,26)
- InChI Key: HBTSVVOLHPRTJA-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2N=C1CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 356.3194
- Monoisotopic Mass: 356.319
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.1
- Topological Polar Surface Area: 28.7A^2
Experimental Properties
- Density: 0.949
- Boiling Point: 512.9°Cat760mmHg
- Flash Point: 248.4°C
- Refractive Index: 1.528
- PSA: 28.68
1H-Benzimidazole,2-heptadecyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5805-27-6 (1H-Benzimidazole,2-heptadecyl-) Related Products
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